![molecular formula C19H16ClN3O2S B2462199 Ethyl 5-[(3-chlorophenyl)sulfanyl]-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate CAS No. 338965-79-0](/img/structure/B2462199.png)
Ethyl 5-[(3-chlorophenyl)sulfanyl]-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 5-[(3-chlorophenyl)sulfanyl]-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate is a chemical compound with the CAS Number: 338965-79-0. It has a linear formula of C19H16ClN3O2S . The compound is solid in physical form .
Molecular Structure Analysis
The InChI Code of the compound is 1S/C19H16ClN3O2S/c1-3-25-19(24)16-18(26-15-6-4-5-14(20)11-15)21-17(23-22-16)13-9-7-12(2)8-10-13/h4-11H,3H2,1-2H3 . This code provides a specific standard to describe the compound’s molecular structure.Scientific Research Applications
- Application : Researchers have demonstrated that by varying the intensity of a laser beam, they can control FRET between fluorescent molecules. In a non-contact approach, they focused a laser beam on an isolated polymer droplet containing the compound. The increased laser intensity accelerated energy transfer, causing the polymer to change color due to dye mixing. This technique could find applications in microchemistry, quantum dots, and photochemistry .
- Application : Researchers might explore its incorporation into polymer matrices for drug delivery systems. The compound’s properties could influence drug release kinetics, stability, and targeting .
- Application : The compound’s aromatic rings and sulfur atom make it a potential photosensitizer. Researchers could investigate its efficacy in PDT for specific cancers .
- Application : Researchers might explore its use as a building block in organic semiconductors for flexible displays, sensors, or photovoltaics .
- Application : Scientists could functionalize surfaces (e.g., nanoparticles, membranes) with this compound to alter properties like wettability, adhesion, or reactivity .
- Application : Researchers could use computational tools to explore the compound’s interactions with biological targets. QSAR models might predict its bioactivity or toxicity .
Optical Tweezers and Förster Resonance Energy Transfer (FRET)
Polymer Chemistry and Drug Delivery
Photodynamic Therapy (PDT)
Organic Electronics and Semiconductors
Materials Science and Surface Modification
Computational Chemistry and QSAR Modeling
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more . For more detailed safety information, please refer to the MSDS .
properties
IUPAC Name |
ethyl 5-(3-chlorophenyl)sulfanyl-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN3O2S/c1-3-25-19(24)16-18(26-15-6-4-5-14(20)11-15)21-17(23-22-16)13-9-7-12(2)8-10-13/h4-11H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRRBZUPBXJIZSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(N=N1)C2=CC=C(C=C2)C)SC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.